Cas no 30866-24-1 (ethyl 2-(hydrazinecarbonyl)acetate)

• Product Name: ethyl 2-(hydrazinecarbonyl)acetate
• CAS No: 30866-24-1
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• MDL: MFCD00134484
• CID: 53663
• PubChem ID: 252897
• Update Time: 2025-06-11

ethyl 2-(hydrazinecarbonyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydrazinyl-3-oxopropanoate
• Ethyl 3-hydrazino-3-oxopropionate
• ethyl 2-???acetate
• ethyl 3-hydrazino-3-oxopropanoate
• hydrazinocarbonyl-acetic acid ethyl ester
• Malonic acid ethyl ester hydrazide
• Ethyl malonyl hydrazide
• ethyl 2-(hydrazinecarbonyl)acetate
• ethyl 3-hydrazino-3-oxo-propanoate
• Z56899139
• ethyl malonyl hydrazine
• SY022691
• SCHEMBL19133304
• Ethyl-3-hydrazino-3-oxopropionate
• CCG-40407
• SCHEMBL363907
• Ethyl 3-hydrazino-3-oxopropionate, 97%
• hydrazinocarbonylacetic acid ethyl ester
• FT-0638940
• NSC-75205
• A849003
• SB85982
• AMY3069
• J-018172
• BP-12005
• Propanedioic acid, 1-ethyl ester, 3-hydrazide
• HCPOCMMGKBZWSJ-UHFFFAOYSA-N
• EN300-17226
• CS-W004175
• MFCD00134484
• AS-40506
• NSC75205
• 30866-24-1
• AKOS001043980
• DTXSID10291386
• DB-047924

• MDL： MFCD00134484
• Inchi： 1S/C5H10N2O3/c1-2-10-5(9)3-4(8)7-6/h2-3,6H2,1H3,(H,7,8)
• InChI Key： HCPOCMMGKBZWSJ-UHFFFAOYSA-N
• SMILES： O(C(CC(NN)=O)=O)CC

Computed Properties

• Exact Mass: 146.06900
• Monoisotopic Mass: 146.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 72-75 °C (lit.)
• Boiling Point: 320.9℃ at 760 mmHg
• Flash Point: 147.9±23.2 °C
• Refractive Index: 1.462
• PSA: 81.42000
• LogP: 0.02070
• Solubility: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2-(hydrazinecarbonyl)acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on ethyl 2-(hydrazinecarbonyl)acetate

Comprehensive Guide to Ethyl 2-(Hydrazinecarbonyl)acetate (CAS No. 30866-24-1): Properties, Applications, and Innovations

Ethyl 2-(hydrazinecarbonyl)acetate (CAS No. 30866-24-1) is a specialized organic compound with a unique molecular structure that combines ester and hydrazide functional groups. This versatile chemical has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its reactivity and potential as a building block for more complex molecules. The compound's systematic name reflects its structure: an ethyl ester derivative of hydrazinecarboxylic acid.

In recent years, the demand for ethyl 2-(hydrazinecarbonyl)acetate has increased as researchers explore its potential in drug discovery programs. The pharmaceutical industry particularly values this compound as a precursor for heterocyclic compounds, which are crucial in developing new medications. Its CAS number 30866-24-1 serves as a unique identifier in chemical databases and regulatory documents, ensuring precise communication among researchers and manufacturers worldwide.

The synthesis of ethyl 2-(hydrazinecarbonyl)acetate typically involves the reaction of ethyl glyoxylate with hydrazine hydrate under controlled conditions. This process requires careful temperature management and pH control to optimize yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity. The purity of CAS 30866-24-1 material is particularly important for pharmaceutical applications where stringent quality standards apply.

From a molecular perspective, ethyl 2-(hydrazinecarbonyl)acetate offers interesting possibilities for chemical modification. The hydrazide moiety can participate in condensation reactions to form hydrazones, while the ester group is amenable to hydrolysis or transesterification. These reactive sites make the compound valuable for creating diverse molecular architectures, answering the growing need for novel chemical entities in drug discovery and materials science.

Environmental and safety considerations for handling ethyl 2-(hydrazinecarbonyl)acetate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically requires protection from moisture and extreme temperatures to maintain stability. These handling precautions contribute to the compound's growing reputation as a relatively safe and manageable intermediate in synthetic chemistry.

The commercial availability of CAS 30866-24-1 has expanded in recent years to meet research demand. Suppliers typically offer this compound in various purity grades ranging from technical grade for industrial applications to high-purity versions suitable for pharmaceutical research. Pricing varies according to quantity and purity specifications, with many suppliers providing customized solutions for bulk purchasers. This accessibility supports its increasing adoption across multiple research fields.

Looking toward future applications, ethyl 2-(hydrazinecarbonyl)acetate shows promise in emerging areas such as polymer chemistry and nanotechnology. Researchers are investigating its potential as a monomer for specialty polymers or as a surface-modifying agent for nanomaterials. These innovative applications could significantly expand the market for CAS 30866-24-1 beyond its current pharmaceutical and agrochemical uses, positioning it as a compound with substantial growth potential in the chemical industry.

Quality control standards for ethyl 2-(hydrazinecarbonyl)acetate continue to evolve as analytical methods advance. Modern chromatography techniques coupled with mass spectrometry enable more precise impurity profiling, which is particularly important for pharmaceutical applications. Batch-to-batch consistency is a key focus for manufacturers, ensuring researchers can rely on reproducible results when using this compound in their synthetic pathways.

The intellectual property landscape surrounding CAS 30866-24-1 includes various patents describing its synthesis methods and applications. While the compound itself is not patent-protected, specific processes for its production or novel derivatives may be covered by intellectual property rights. This situation creates opportunities for innovation while maintaining accessibility to the base compound for research purposes.

In conclusion, ethyl 2-(hydrazinecarbonyl)acetate (CAS No. 30866-24-1) represents an important building block in modern organic synthesis with diverse applications across multiple industries. Its unique combination of functional groups, manageable handling characteristics, and potential for creating novel derivatives ensure its continued relevance in chemical research and development. As scientific understanding of its properties deepens and new applications emerge, this compound is poised to play an increasingly significant role in advancing various technological fields.